Cas no 1864053-57-5 (2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride)

• Product Name: 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride
• CAS No: 1864053-57-5
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD28125980
• CID: 4772702
• PubChem ID: 86262369
• Update Time: 2025-06-08

2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride
• 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride

• MDL： MFCD28125980
• Inchi： 1S/C10H14N2O2.ClH/c11-5-6-12-9(13)7-3-1-2-4-8(7)10(12)14;/h1-2,7-8H,3-6,11H2;1H
• InChI Key： WKQDWUQNURHHBM-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CC=CCC2C(N1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride

Introduction to 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride (CAS No. 1864053-57-5)

The compound 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride, identified by its CAS number 1864053-57-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic derivatives, characterized by its complex structural framework and potential biological activity. The presence of both amino and carboxyl functional groups, coupled with the isoindole core structure, positions this compound as a promising candidate for further investigation in drug discovery and therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride that contribute to its pharmacological properties. The tetrahydroisoindole scaffold is known for its versatility in binding to biological targets, while the aminoethyl side chain introduces additional reactivity and binding potential. These characteristics make the compound a valuable scaffold for designing novel bioactive molecules.

In the context of modern drug development, the synthesis and characterization of 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride have been influenced by cutting-edge synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity in its preparation. These synthetic strategies not only enhance the efficiency of production but also allow for structural modifications that can fine-tune its biological activity.

The pharmacological profile of 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride has been the subject of extensive research. Studies have demonstrated its potential as an inhibitor of various enzymatic pathways implicated in inflammatory and neurological disorders. The isoindole moiety is particularly noteworthy for its ability to interact with biological targets such as serine proteases and ion channels. Furthermore, the aminoethyl group enhances solubility and bioavailability, which are critical factors in drug design.

Preclinical studies have revealed promising results regarding the therapeutic efficacy of derivatives structurally related to CAS No. 1864053-57-5. These studies have focused on evaluating their potential in treating conditions such as chronic inflammation and neurodegenerative diseases. The compound’s ability to modulate key signaling pathways has made it an attractive candidate for further clinical development. Additionally, its favorable pharmacokinetic properties suggest that it may exhibit a good balance between efficacy and safety.

The development of 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride also aligns with emerging trends in personalized medicine. By leveraging high-throughput screening technologies and artificial intelligence-driven drug design platforms, researchers are able to identify molecular targets that are highly specific to individual patient profiles. This approach not only accelerates the discovery process but also enhances the likelihood of successful therapeutic intervention.

The role of CAS No. 1864053-57-5 in interdisciplinary research is another area of significant interest. Its unique structural features make it a valuable tool for studying molecular interactions at the interface of chemistry and biology. Collaborative efforts between chemists and biologists have led to novel insights into enzyme mechanisms and receptor binding dynamics. These findings are expected to contribute to the development of more effective therapeutic strategies.

Looking ahead, the future prospects for 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride are bright. Ongoing research is focused on optimizing its synthetic routes for scalability and cost-effectiveness. Additionally, efforts are underway to explore new derivatives that may exhibit enhanced biological activity or reduced toxicity profiles. The integration of machine learning algorithms into drug discovery pipelines is also expected to play a pivotal role in accelerating the development process.

In conclusion,CAS No. 1864053-57-5 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in drug development efforts aimed at treating a wide range of diseases. As research continues to uncover new therapeutic applications,this compound is poised to play an important role in advancing medical science.